N-(4-ethylphenyl)-2-({5-[(4-ethylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[[5-(4-ethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H23N3O4S2/c1-3-15-5-9-17(10-6-15)24-20(26)14-30-22-23-13-19(21(27)25-22)31(28,29)18-11-7-16(4-2)8-12-18/h5-13H,3-4,14H2,1-2H3,(H,24,26)(H,23,25,27)
• InChI Key: BNGLRZGIDQYIFQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=C(C=C3)CC
• Molecular Formula: C22H23N3O4S2
• Molecular Weight: 457.6 g/mol
• CAS No.: 895644-70-9

Description

Molecular Structure Analysis

!Molecular Structure

Scientific Research Applications

Dual Inhibition of TS and DHFR

The compound has shown potent inhibitory activities against human TS and DHFR, enzymes essential for DNA synthesis in rapidly dividing cells, including cancer cells. For instance, a study by Gangjee et al. (2008) highlighted the synthesis of classical and nonclassical analogues of a related scaffold, demonstrating potent dual inhibitory activities against human TS and DHFR. The most potent compound exhibited significant dual inhibitory activity, making it a candidate for further exploration as an antitumor agent (Gangjee, Qiu, Li, & Kisliuk, 2008).

Structural Analysis

Structural analysis of related compounds has provided insights into the molecular conformation and potential interaction mechanisms with biological targets. For example, studies involving crystal structures of compounds with a similar sulfanylacetamide framework have shown specific folded conformations, highlighting the importance of structural features for biological activity (Subasri et al., 2016).

Anticancer Potential

The anticancer potential of derivatives with similar structural frameworks has been assessed through their ability to inhibit the growth of tumor cells. Research has identified compounds with significant activity against various cancer cell lines, underscoring the therapeutic potential of this chemical class in oncology (Zyabrev et al., 2022).

Antibacterial and Antifungal Properties

Compounds derived from this scaffold have also been explored for their antimicrobial properties, demonstrating the versatility of this chemical class beyond cancer therapeutics. Some derivatives have shown potent and selective inhibitory effects against pathogens causing opportunistic infections, thereby offering potential as antimicrobial agents (Gangjee, Zeng, Talreja, McGuire, Kisliuk, & Queener, 2007).

Future Directions

: Molecular structure image source: RSC